Cas no 35959-05-8 (3-Hydroxy-11-ursen-28,13-olide)

• Product Name: 3-Hydroxy-11-ursen-28,13-olide
• CAS No: 35959-05-8
• MF: C₃₀H₄₆O₃
• MW: 454.68444
• CID: 836880
• PubChem ID: 9911823
• Update Time: 2025-09-25

3-Hydroxy-11-ursen-28,13-olide Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-11-ursen-28,13-olide
• 3β-Hydroxyurs-11-en-28,13-olide
• Ehretiolide
• 3beta-Hydroxy-urs-11-en 28,13-lactone
• [ "11", "12-Dehydroursolic acid lactone" ]
• A874489
• CHEBI:181993
• 35959-05-8
• 10-Hydroxy-4,5,9,9,13,19,20-heptamethyl-24-oxahexacyclo[15.5.2.01,18.04,17.05,14.08,13]tetracos-15-en-23-one
• A-Hydroxyurs-11-en-28,13
• 3
• A-olide
• 3beta-Hydroxyurs-11-en-13(28)-olide
• CS-0017668
• 3beta-hydroxyurs-11-en-28,13beta-olide
• CHEMBL3138627
• (1S,4S,5R,8R,10S,13S,14R,17S,18R,19S,20R)-10-hydroxy-4,5,9,9,13,19,20-heptamethyl-24-oxahexacyclo[15.5.2.01,18.04,17.05,14.08,13]tetracos-15-en-23-one
• HY-N1814
• AKOS040761094
• Ursolic acid lactone
• 11
• (1S,4S,5R,8R,10S,13S,14R,17S,18R,19S,20R)-10-hydroxy-4,5,9,9,13,19,20-heptamethyl-24-oxahexacyclo(15.5.2.01,18.04,17.05,14.08,13)tetracos-15-en-23-one

• Inchi： InChI=1S/C30H46O3/c1-18-8-14-29-17-16-28(7)27(6)13-9-20-25(3,4)22(31)11-12-26(20,5)21(27)10-15-30(28,33-24(29)32)23(29)19(18)2/h10,15,18-23,31H,8-9,11-14,16-17H2,1-7H3/t18-,19+,20+,21-,22+,23-,26+,27-,28+,29+,30+/m1/s1
• InChI Key： UVBLDLGZDSGCSN-UHFFFAOYSA-N
• SMILES： CC1CCC23CCC4(C5(CCC6C(C(CCC6(C5C=CC4(C2C1C)OC3=O)C)O)(C)C)C)C

Computed Properties

• Exact Mass: 454.34500
• Monoisotopic Mass: 454.34469533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 0
• Complexity: 922
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 563.1±50.0 °C at 760 mmHg
• Flash Point: 212.4±22.9 °C
• PSA: 46.53000
• LogP: 6.54020
• Vapor Pressure: 0.0±3.5 mmHg at 25°C

3-Hydroxy-11-ursen-28,13-olide Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids